4-(Bromomethyl)-1-(2-chlorophenyl)-1H-imidazole
Cat. No. B8539844
M. Wt: 271.54 g/mol
InChI Key: AFLSUVPBNXRBDB-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US09187466B2
Procedure details
48 mg (0.16 mmol) of the compound from Example 38A and 63 mg (0.24 mmol) of triphenylphosphine were dissolved in 1.6 ml of THF, and 80 mg (0.24 mmol) of carbon tetrabromide were added at RT. The mixture was then stirred at RT for 16 h. For work-up, the mixture was filtered through 20 g of kieselguhr, the filter residue was rinsed with ethyl acetate and the filtrate was concentrated under reduced pressure. The residue was purified chromatographically on silica gel (mobile phase: cyclohexane/ethyl acetate 5:1, then 1:1). This gave 17 mg (39% of theory) of the target compound which was immediately reacted further.
Identifiers
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REACTION_CXSMILES
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[Cl:1][C:2]1[CH:7]=[CH:6][CH:5]=[CH:4][C:3]=1[N:8]1[CH:12]=[C:11]([CH2:13]O)[N:10]=[CH:9]1.C1(P(C2C=CC=CC=2)C2C=CC=CC=2)C=CC=CC=1.C(Br)(Br)(Br)[Br:35]>C1COCC1>[Br:35][CH2:13][C:11]1[N:10]=[CH:9][N:8]([C:3]2[CH:4]=[CH:5][CH:6]=[CH:7][C:2]=2[Cl:1])[CH:12]=1
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Inputs
Step One
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Name
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|
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Quantity
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48 mg
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Type
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reactant
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Smiles
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ClC1=C(C=CC=C1)N1C=NC(=C1)CO
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Name
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|
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Quantity
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63 mg
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Type
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reactant
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Smiles
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C1(=CC=CC=C1)P(C1=CC=CC=C1)C1=CC=CC=C1
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Name
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Quantity
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1.6 mL
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Type
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solvent
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Smiles
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C1CCOC1
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Step Two
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Name
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Quantity
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80 mg
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Type
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reactant
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Smiles
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C(Br)(Br)(Br)Br
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Conditions
Temperature
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Control Type
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AMBIENT
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Stirring
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Type
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CUSTOM
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Details
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The mixture was then stirred at RT for 16 h
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
FILTRATION
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Type
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FILTRATION
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Details
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For work-up, the mixture was filtered through 20 g of kieselguhr
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WASH
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Type
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WASH
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Details
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the filter residue was rinsed with ethyl acetate
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CONCENTRATION
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Type
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CONCENTRATION
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Details
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the filtrate was concentrated under reduced pressure
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CUSTOM
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Type
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CUSTOM
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|
Details
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The residue was purified chromatographically on silica gel (mobile phase
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CUSTOM
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Type
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CUSTOM
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Details
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This gave 17 mg (39% of theory) of the target compound which was immediately reacted further
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Outcomes
Product
Details
Reaction Time |
16 h |
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Name
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Type
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Smiles
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BrCC=1N=CN(C1)C1=C(C=CC=C1)Cl
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
